Cas no 336192-13-3 (tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate
• CAS No: 336192-13-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 301958
• Update Time: 2025-08-04

tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[[(2R,4S)-4-hydroxy-2-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester, rel-(9CI)
• Carbamic acid, [[(2R,4S)-4-hydroxy-2-pyrrolidinyl]methyl]-, 1,1-dimethylethyl
• tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)12(9(14)15)6-7-4-8(13)5-11-7/h7-8,11,13H,4-6H2,1-3H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： RJVDBYALECNQFP-SFYZADRCSA-N
• SMILES： C(O)(=O)N(C(C)(C)C)C[C@H]1C[C@H](O)CN1

Additional information on tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate

Comprehensive Overview of tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate (CAS No. 336192-13-3)

tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate, with the CAS number 336192-13-3, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug development and medicinal chemistry. The presence of both hydroxyl and carbamate functional groups in its structure makes it a valuable intermediate for designing bioactive molecules, particularly in the field of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate has surged due to its role in synthesizing protease inhibitors and neuroprotective agents. Researchers are particularly interested in its stereochemistry, as the trans-4-hydroxypyrrolidine moiety contributes to enhanced binding affinity with biological targets. This aligns with the growing trend in precision medicine, where molecular specificity is critical for minimizing off-target effects. The compound's CAS no. 336192-13-3 is frequently cited in patents and academic papers focusing on peptide mimetics and GPCR modulators.

From a synthetic perspective, tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate is often prepared via multi-step organic reactions, including Boc protection and reductive amination. Its hydroxypyrrolidine core is structurally analogous to several natural amino acids, making it a scaffold of choice for bioisosteric replacements. This adaptability has led to its incorporation into libraries for high-throughput screening (HTS), a technique gaining traction in AI-driven drug discovery platforms.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many volatile organic compounds (VOCs), tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate exhibits favorable solubility in polar solvents, reducing the need for hazardous reagents. This aligns with the green chemistry movement, a hot topic among researchers seeking sustainable alternatives. Additionally, its stability under physiological conditions makes it suitable for in vivo studies, further driving its popularity in preclinical research.

For those exploring structure-activity relationships (SAR), the compound's CAS 336192-13-3 serves as a reference point for optimizing pharmacokinetic properties. Its logP and hydrogen bonding capacity are frequently analyzed in QSAR models, a method increasingly integrated with machine learning algorithms. This intersection of chemistry and computational tools reflects the broader shift toward data-driven research, a trend dominating scientific discourse.

In summary, tert-butyl N-{[trans-4-hydroxypyrrolidin-2-yl]methyl}carbamate (336192-13-3) is a multifaceted compound bridging traditional organic synthesis and modern drug design. Its relevance to CNS disorders, enzyme modulation, and sustainable chemistry ensures its continued prominence in both academic and industrial settings. As the scientific community prioritizes molecular diversity and efficiency, this compound remains a cornerstone for innovation.